Gigantetrocin A
Overview
Description
Gigantetrocin A is a natural product found in Annona montana, Goniothalamus gardneri, and other organisms with data available.
Scientific Research Applications
Antitumor Activity
Gigantetrocin A, a bioactive monotetrahydrofuran acetogenin, has shown significant cytotoxicity to human tumor cells in culture. It has been found to be selectively toxic to these cells and exhibits potential for in vivo antitumor activities. This compound also displays toxicity to brine shrimp and inhibits the formation of crown gall tumors on potato discs (Fang et al., 1991).
Decreased Bioactivities of Derivatives
When modified, derivatives of Gigantetrocin A, such as chlorinated compounds, show decreased bioactivities. These derivatives, including 4(S)-Chloro-4-deoxygigantetrocin A, have been found to exhibit less potency in tests like the brine shrimp lethality test and against human tumor cell lines (Ye et al., 1996).
Plant Protein GIGANTEA
While not directly related to Gigantetrocin A, the plant protein GIGANTEA (GI) plays various roles in plant development and has been extensively studied. GI functions in processes like flowering time regulation, light signaling, and stress tolerance. This research provides insights into the broader context of plant biology and physiology (Mishra & Panigrahi, 2015).
Other Acetogenins and Their Applications
Studies on other annonaceous acetogenins, similar to Gigantetrocin A, have revealed their potential as natural pesticides, especially against insecticide-resistant strains of German cockroaches. These compounds, including Gigantetrocin A, showed significant mortality and developmental delays in both insecticide-susceptible and resistant strains (Alali et al., 1998).
properties
Product Name |
Gigantetrocin A |
|---|---|
Molecular Formula |
C35H64O7 |
Molecular Weight |
596.9 g/mol |
IUPAC Name |
(2S)-4-[(2R)-2-hydroxy-7-[(2R,5S)-5-[(1S,4R,5R)-1,4,5-trihydroxynonadecyl]oxolan-2-yl]heptyl]-2-methyl-2H-furan-5-one |
InChI |
InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-12-13-17-20-31(37)32(38)22-23-33(39)34-24-21-30(42-34)19-16-14-15-18-29(36)26-28-25-27(2)41-35(28)40/h25,27,29-34,36-39H,3-24,26H2,1-2H3/t27-,29+,30+,31+,32+,33-,34-/m0/s1 |
InChI Key |
VFRBLIGIRLWBKM-JBSVHPCSSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCC[C@H]([C@@H](CC[C@@H]([C@@H]1CC[C@H](O1)CCCCC[C@H](CC2=C[C@@H](OC2=O)C)O)O)O)O |
Canonical SMILES |
CCCCCCCCCCCCCCC(C(CCC(C1CCC(O1)CCCCCC(CC2=CC(OC2=O)C)O)O)O)O |
synonyms |
gigantetracin A gigantetracin-A gigantetrocin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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